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Compound of Interest

Compound Name: N-Acetylpyrrolidine

Cat. No.: B1266023

For Researchers, Scientists, and Drug Development Professionals

N-Acetylpyrrolidine, a derivative of the five-membered nitrogen heterocycle pyrrolidine, is a
versatile chemical intermediate with significant potential across various industrial sectors. While
its primary role is firmly established in the pharmaceutical industry as a key building block for
drug discovery and development, its properties as a polar aprotic solvent suggest potential in
other areas such as agrochemicals and fine chemical synthesis. This technical guide provides
a comprehensive overview of the known and potential industrial applications of N-
Acetylpyrrolidine, with a focus on quantitative data, experimental protocols, and the
underlying chemical pathways.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of N-Acetylpyrrolidine is
essential for its application in industrial processes. Key data is summarized in the table below.
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Property Value Reference
Molecular Formula CeH11NO --INVALID-LINK--
Molecular Weight 113.16 g/mol --INVALID-LINK--
CAS Number 4030-18-6 --INVALID-LINK--
Appearance Colorless liquid --INVALID-LINK--
Boiling Point 212.1 £9.0 °C at 760 mmHg --INVALID-LINK--
105-107 °C at 15 mmHg --INVALID-LINK--

Density 1.0+ 0.1 g/cm3 --INVALID-LINK--
Flash Point 90.8+9.3°C --INVALID-LINK--
Vapor Pressure 0.2 £ 0.4 mmHg at 25°C --INVALID-LINK--
Refractive Index 1.474 --INVALID-LINK--
Water Solubility Miscible --INVALID-LINK--
LogP 0.17 --INVALID-LINK--

Industrial Synthesis of N-Acetylpyrrolidine

The industrial production of N-Acetylpyrrolidine is typically achieved through the acylation of
pyrrolidine. A common and straightforward method involves the reaction of pyrrolidine with
acetic anhydride.
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Industrial Synthesis of N-Acetylpyrrolidine
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Synthesis of N-Substituted-2-Acetylpyrrolidine Derivatives

L-Proline

N-Substitution
e.g., Benzyl chloride)

@ed Pyrrolidine-Z-Carb@

Esterification
(Methanol, SOCI2)

@ted-z-(carbomethoxy)pyrrolidine

Grignard Reaction
Methyl magnesium iodide)

N-Substituted-2-Acetylpyrrolidine

Click to download full resolution via product page

« To cite this document: BenchChem. [N-Acetylpyrrolidine: A Technical Guide to Industrial
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266023#potential-industrial-applications-of-n-
acetylpyrrolidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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